Cas no 3673-38-9 (ethyl carbamothioylcarbamate)
ethyl carbamothioylcarbamate structure
Product Name:ethyl carbamothioylcarbamate
CAS No:3673-38-9
MF:C4H8N2O2S
MW:148.183519363403
CID:1479736
PubChem ID:6451585
Update Time:2025-04-21
ethyl carbamothioylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- ethyl carbamothioylcarbamate
- ethyl N-carbamothioylcarbamate
- N-carbethoxythiourea
- (aminothioxomethyl)Carbamic acid ethyl ester
- n-ethoxycarbonyl thiourea
- GCKWGKCORGRVAT-UHFFFAOYSA-N
- Ethyl 3-thioallophanate
- N-ethoxycarbonylthiourea
- ethoxycarbonyl isothiourea
- AKOS006342035
- Carbamic acid, (aminothioxomethyl)-, ethyl ester
- 3673-38-9
- DTXSID80190190
- DA-06395
- SCHEMBL1233113
-
- Inchi: 1S/C4H8N2O2S/c1-2-8-4(7)6-3(5)9/h2H2,1H3,(H3,5,6,7,9)
- InChI Key: GCKWGKCORGRVAT-UHFFFAOYSA-N
- SMILES: S=C(N)NC(=O)OCC
Computed Properties
- Exact Mass: 148.03074
- Monoisotopic Mass: 148.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 96.4Ų
Experimental Properties
- PSA: 64.35
ethyl carbamothioylcarbamate Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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